N-[1-(2-Methylpropanoyl)pyrrolidin-3-yl]-4-[(prop-2-enoylamino)methyl]benzamide

• IUPAC Name: N-[1-(2-methylpropanoyl)pyrrolidin-3-yl]-4-[(prop-2-enoylamino)methyl]benzamide
• InChI: InChI=1S/C19H25N3O3/c1-4-17(23)20-11-14-5-7-15(8-6-14)18(24)21-16-9-10-22(12-16)19(25)13(2)3/h4-8,13,16H,1,9-12H2,2-3H3,(H,20,23)(H,21,24)
• InChI Key: MPNBDDAJDXIPSW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)N1CCC(C1)NC(=O)C2=CC=C(C=C2)CNC(=O)C=C
• Molecular Formula: C19H25N3O3
• Molecular Weight: 343.4 g/mol

Description

N-[1-(2-Methylpropanoyl)pyrrolidin-3-yl]-4-[(prop-2-enoylamino)methyl]benzamide is a chemical compound that has been widely used in scientific research. It is a potent inhibitor of the enzyme fatty acid amide hydrolase (FAAH) and has been found to have various biochemical and physiological effects.

Mechanism Of Action

N-[1-(2-Methylpropanoyl)pyrrolidin-3-yl]-4-[(prop-2-enoylamino)methyl]benzamide inhibits N-[1-(2-Methylpropanoyl)pyrrolidin-3-yl]-4-[(prop-2-enoylamino)methyl]benzamide by binding to the active site of the enzyme. This leads to an increase in endocannabinoid levels, which in turn activates cannabinoid receptors and produces various biochemical and physiological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-[1-(2-Methylpropanoyl)pyrrolidin-3-yl]-4-[(prop-2-enoylamino)methyl]benzamide include pain relief, anti-inflammatory effects, and anxiolytic effects. It has also been found to have neuroprotective effects and to improve cognitive function.

Advantages And Limitations For Lab Experiments

One of the main advantages of using N-[1-(2-Methylpropanoyl)pyrrolidin-3-yl]-4-[(prop-2-enoylamino)methyl]benzamide in lab experiments is its specificity for N-[1-(2-Methylpropanoyl)pyrrolidin-3-yl]-4-[(prop-2-enoylamino)methyl]benzamide. This allows researchers to study the endocannabinoid system in a more targeted manner. However, one limitation of using this compound is its relatively short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are several future directions for research involving N-[1-(2-Methylpropanoyl)pyrrolidin-3-yl]-4-[(prop-2-enoylamino)methyl]benzamide. One direction is to study its effects on other physiological processes such as appetite and mood regulation. Another direction is to develop more potent and selective N-[1-(2-Methylpropanoyl)pyrrolidin-3-yl]-4-[(prop-2-enoylamino)methyl]benzamide inhibitors for therapeutic use. Finally, there is a need for more studies to investigate the long-term effects of this compound.

Synthesis Methods

The synthesis of N-[1-(2-Methylpropanoyl)pyrrolidin-3-yl]-4-[(prop-2-enoylamino)methyl]benzamide involves several steps. The first step is the synthesis of 1-(2-methylpropanoyl)pyrrolidine-3-carboxylic acid, which is then coupled with 4-aminomethylbenzoic acid to form N-[1-(2-Methylpropanoyl)pyrrolidin-3-yl]-4-aminomethylbenzamide. The final step involves the acylation of the amine group with prop-2-enoyl chloride to form the desired compound.

Scientific Research Applications

N-[1-(2-Methylpropanoyl)pyrrolidin-3-yl]-4-[(prop-2-enoylamino)methyl]benzamide has been extensively used in scientific research as a tool to study the endocannabinoid system. The endocannabinoid system is a complex signaling system that plays an important role in various physiological processes such as pain, appetite, and mood regulation. N-[1-(2-Methylpropanoyl)pyrrolidin-3-yl]-4-[(prop-2-enoylamino)methyl]benzamide is an enzyme that breaks down endocannabinoids, and inhibition of this enzyme leads to an increase in endocannabinoid levels.